(S)-1-(2,4-Dimethylphenyl)ethanamine
Overview
Description
(S)-1-(2,4-Dimethylphenyl)ethanamine, also known as DMPA, is an organic compound that is commonly used in a range of scientific research applications. DMPA is a derivative of the amino acid phenylalanine, and is a member of the aromatic amines family. It is a colorless, oily liquid with a melting point of -25°C and a boiling point of 100°C. DMPA has a wide range of uses in research and laboratory experiments, and has been studied extensively for its potential biochemical and physiological effects.
Scientific Research Applications
Analytical Characterization in Drug Identification
- (S)-1-(2,4-Dimethylphenyl)ethanamine and its derivatives have been identified in seized blotter papers, demonstrating its relevance in forensic science for drug market analysis. A variety of analytical methods, including gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR), are used for unequivocal identification of these substances (Zuba & Sekuła, 2013).
Neurochemical Pharmacology Studies
- Studies on derivatives of this compound, such as NBOMe compounds, contribute to understanding their mechanisms of action, particularly their high potency as agonists at 5-HT2A receptors. This research is vital in neuropsychopharmacology for understanding the effects of hallucinogenic substances (Eshleman et al., 2018).
Controlled Substances Act Regulation
- The inclusion of certain phenethylamines, including this compound derivatives, in Schedule I of the Controlled Substances Act, highlights its importance in legal and regulatory domains. This inclusion is based on studies evidencing their potency and potential for abuse (Federal Register, 2016).
Structural Chemistry and Crystallography
- Crystallographic studies of compounds structurally related to this compound, such as 1,2-bis(2,4-dimethylphenyl)ethane, contribute to the field of structural chemistry by providing insights into molecular structures, bond lengths, and conformational behavior (Harada & Ogawa, 2001).
Metabolism and Cytochrome P450 Enzymes Characterization
- The study of the metabolism of NBOMe compounds, including this compound derivatives, has been instrumental in identifying the roles of various cytochrome P450 enzymes. This is crucial in pharmacology and toxicology for understanding drug-drug interactions and metabolic pathways (Nielsen et al., 2017).
Clinical Toxicology and Emergency Medicine
- Research involving cases of intoxication due to this compound derivatives is critical in clinical toxicology and emergency medicine. It aids in the development of detection and treatment protocols for patients presenting with intoxication symptoms (Poklis et al., 2013).
Chemical Synthesis and Palladium-Catalyzed Reactions
- Studies on the terminal diarylation of chelating olefins related to this compound, using palladium-catalyzed reactions and microwave heating, contribute to the field of organic synthesis. This research is important for developing new synthetic methodologies (Svennebring et al., 2004).
Pharmaceutical and Medicinal Chemistry Research
- Research on N-substituted derivatives of compounds similar to this compound can lead to the development of new pharmaceutical agents with local anesthetic, analgesic, and anti-inflammatory properties (Bruno et al., 1994).
Neuropharmacological Comparative Studies
- Comparative neuropharmacological studies of NBOMe hallucinogens and their 2C counterparts, structurally related to this compound, provide insights into their potency and effects. Such research is significant in understanding the physiological and psychological impacts of these substances (Elmore et al., 2018).
properties
IUPAC Name |
(1S)-1-(2,4-dimethylphenyl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N/c1-7-4-5-10(9(3)11)8(2)6-7/h4-6,9H,11H2,1-3H3/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFJDRMQPKZCUNL-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)[C@H](C)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701006244 | |
Record name | 1-(2,4-Dimethylphenyl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701006244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
856563-12-7 | |
Record name | (αS)-α,2,4-Trimethylbenzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=856563-12-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2,4-Dimethylphenyl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701006244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.